Cas no 325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate)

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate structure
325811-51-6 structure
Product Name:5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
CAS No:325811-51-6
MF:C16H11Cl2NO3S
MW:368.234441041946
CID:6198614
PubChem ID:2281359
Update Time:2024-01-06

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
    • (5,7-dichloroquinolin-8-yl) 4-methylbenzenesulfonate
    • 325811-51-6
    • AG-205/15425015
    • AKOS000598468
    • 5,7-dichloro-8-quinolinyl 4-methylbenzenesulfonate
    • EN300-12721335
    • Inchi: 1S/C16H11Cl2NO3S/c1-10-4-6-11(7-5-10)23(20,21)22-16-14(18)9-13(17)12-3-2-8-19-15(12)16/h2-9H,1H3
    • InChI Key: GODGVOOEVLTDJA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=CC=CN=C2C=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

  • Exact Mass: 366.9836698g/mol
  • Monoisotopic Mass: 366.9836698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 64.6Ų

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
EN300-12721335-250mg
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Enamine
EN300-12721335-500mg
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Enamine
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Enamine
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Enamine
EN300-12721335-5000mg
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